Cas no 2229359-28-6 (tert-butyl N-4-(1-bromopropan-2-yl)-3-fluorophenylcarbamate)

• Product Name: tert-butyl N-4-(1-bromopropan-2-yl)-3-fluorophenylcarbamate
• CAS No: 2229359-28-6
• MF: C₁₄H₁₉BrFNO₂
• MW: 332.208566904068
• CID: 6024179
• PubChem ID: 165642955
• Update Time: 2025-10-05

tert-butyl N-4-(1-bromopropan-2-yl)-3-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1-bromopropan-2-yl)-3-fluorophenylcarbamate
• EN300-1902516
• tert-butyl N-[4-(1-bromopropan-2-yl)-3-fluorophenyl]carbamate
• 2229359-28-6

• Inchi： 1S/C14H19BrFNO2/c1-9(8-15)11-6-5-10(7-12(11)16)17-13(18)19-14(2,3)4/h5-7,9H,8H2,1-4H3,(H,17,18)
• InChI Key： XIDAQOOWEOZFPV-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=CC(=CC=1F)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 331.05832g/mol
• Monoisotopic Mass: 331.05832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-4-(1-bromopropan-2-yl)-3-fluorophenylcarbamate

tert-butyl N-4-(1-bromopropan-2-yl)-3-fluorophenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-4-(1-bromopropan-2-yl)-3-fluorophenylcarbamate, identified by the CAS number 2229359-28-6, is a complex organic molecule with significant applications in various fields, particularly in pharmaceuticals and agrochemicals. This compound has garnered attention due to its unique chemical properties and potential for use in drug development. Recent studies have highlighted its role in inhibiting specific enzymes, making it a promising candidate for therapeutic interventions.

The structure of tert-butyl N-4-(1-bromopropan-2-yl)-3-fluorophenylcarbamate comprises a tert-butyl group attached to a carbamate moiety, which is further connected to a fluorophenyl ring substituted with a brominated propan-2-yl group. This combination of functional groups contributes to its stability and reactivity, making it suitable for various chemical reactions. The presence of the fluorine atom and bromine substituent introduces electronic effects that enhance its binding affinity to biological targets, as demonstrated in recent molecular docking studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of tert-butyl N-4-(1-bromopropan-2-yl)-3-fluorophenylcarbamate. Researchers have optimized reaction conditions to improve yield and purity, ensuring scalability for industrial applications. The synthesis involves multi-step processes, including nucleophilic substitutions and coupling reactions, which are meticulously controlled to achieve the desired stereochemistry and regioselectivity.

In terms of applications, tert-butyl N-4-(1-bromopropan-2-yl)-3-fluorophenylcarbamate has shown potential as an intermediate in the synthesis of bioactive compounds. Its ability to act as a protecting group in peptide synthesis has been extensively studied, with recent findings emphasizing its compatibility with various coupling agents and solvents. Additionally, its role as an inhibitor of histone deacetylases (HDACs) has opened new avenues in epigenetic therapy, where it could potentially modulate gene expression without causing significant cytotoxicity.

The pharmacokinetic properties of tert-butyl N-4-(1-bromopropan-2-yl)-3-fluorophenylcarbamate have been evaluated in preclinical models, revealing favorable absorption and distribution profiles. These characteristics make it a strong candidate for oral drug delivery systems. Furthermore, its metabolic stability has been assessed using liver microsomes, indicating that it undergoes minimal phase I metabolism, which could prolong its half-life in vivo.

Recent computational studies have provided insights into the molecular interactions of tert-butyl N-4-(1-bromopropan-2-yl)-3-fluorophenylcarbamate with target proteins. Molecular dynamics simulations have revealed key hydrogen bonding and hydrophobic interactions that contribute to its binding efficiency. These findings are crucial for rational drug design, where subtle modifications can enhance potency and selectivity.

In conclusion, tert-butyl N-4-(1-bromopropan-2-yl)-3-fluorophenylcarbamate stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methods and pharmacological evaluations, positions it as a valuable tool in modern drug discovery and development.